Cas no 2229447-74-7 (5-(2,3,4,5-tetrafluorophenyl)-1H-imidazol-2-amine)

• Product Name: 5-(2,3,4,5-tetrafluorophenyl)-1H-imidazol-2-amine
• CAS No: 2229447-74-7
• MF: C₉H₅F₄N₃
• MW: 231.149715185165
• CID: 5767982
• PubChem ID: 165947811
• Update Time: 2025-11-03

5-(2,3,4,5-tetrafluorophenyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,3,4,5-tetrafluorophenyl)-1H-imidazol-2-amine
• 2229447-74-7
• EN300-1823682

• Inchi： 1S/C9H5F4N3/c10-4-1-3(5-2-15-9(14)16-5)6(11)8(13)7(4)12/h1-2H,(H3,14,15,16)
• InChI Key： OKYLFTHASBCWED-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C1=CN=C(N)N1)F)F)F

Computed Properties

• Exact Mass: 231.04195982g/mol
• Monoisotopic Mass: 231.04195982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(2,3,4,5-tetrafluorophenyl)-1H-imidazol-2-amine

Comprehensive Overview of 5-(2,3,4,5-Tetrafluorophenyl)-1H-imidazol-2-amine (CAS No. 2229447-74-7)

The compound 5-(2,3,4,5-tetrafluorophenyl)-1H-imidazol-2-amine (CAS No. 2229447-74-7) is a fluorinated imidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tetrafluorophenyl moiety and the imidazol-2-amine core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given the increasing demand for fluorinated compounds in medicinal chemistry due to their enhanced bioavailability and metabolic stability.

In recent years, the search for novel heterocyclic compounds has surged, driven by the need for innovative therapeutics and sustainable agrochemicals. 5-(2,3,4,5-Tetrafluorophenyl)-1H-imidazol-2-amine aligns with this trend, as its imidazole ring is a privileged scaffold in drug design. The compound’s CAS number 2229447-74-7 is frequently queried in scientific databases, reflecting its growing relevance. Users often search for terms like "fluorinated imidazole synthesis" or "applications of tetrafluorophenyl derivatives," highlighting the compound’s interdisciplinary appeal.

The tetrafluorophenyl group in this compound contributes to its lipophilicity, a property highly valued in the development of CNS-targeting drugs and antimicrobial agents. This aligns with current research hotspots, such as the fight against antibiotic resistance and the exploration of blood-brain barrier penetrants. Additionally, the imidazol-2-amine functionality is known to interact with biological targets like kinases and GPCRs, making it a versatile tool for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 5-(2,3,4,5-tetrafluorophenyl)-1H-imidazol-2-amine offers opportunities for palladium-catalyzed cross-coupling and other advanced transformations. Its CAS registry number 2229447-74-7 is often cited in patents and publications focusing on green chemistry and atom-efficient reactions. These topics resonate with industry trends, as sustainability becomes a priority in chemical manufacturing.

In conclusion, 5-(2,3,4,5-tetrafluorophenyl)-1H-imidazol-2-amine (CAS No. 2229447-74-7) represents a compelling case study in modern chemical research. Its dual utility in drug discovery and materials science, coupled with its alignment with high-impact keywords like "fluorinated heterocycles" and "imidazole derivatives," ensures its continued prominence in scientific discourse. As the demand for tailor-made fluorophores and bioactive molecules grows, this compound is poised to play a pivotal role in shaping future innovations.